Cas no 83923-91-5 (1H-Inden-1-one, 2,3-dihydro-5-hydroxy-6-methoxy-3,3-dimethyl-)

1H-Inden-1-one, 2,3-dihydro-5-hydroxy-6-methoxy-3,3-dimethyl- structure
83923-91-5 structure
Product Name:1H-Inden-1-one, 2,3-dihydro-5-hydroxy-6-methoxy-3,3-dimethyl-
CAS No:83923-91-5
MF:C12H14O3
MW:206.237763881683
CID:668233
PubChem ID:13480861
Update Time:2025-04-19

1H-Inden-1-one, 2,3-dihydro-5-hydroxy-6-methoxy-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-one, 2,3-dihydro-5-hydroxy-6-methoxy-3,3-dimethyl-
    • 5-hydroxy-6-methoxy-3,3-dimethyl-2H-inden-1-one
    • 6-methoxy-3,3-dimethyl-5-hydroxy-indan-1-one
    • 5-Hydroxy-6-methoxy-3,3-dimethyl-2,3-dihydro-1H-inden-1-one
    • SCHEMBL4233485
    • 83923-91-5
    • HTFMEKCSJRODCZ-UHFFFAOYSA-N
    • 5-hydroxy-6-methoxy-3,3-dimethyl-indan-1-one
    • DTXSID10541853
    • 5-Hydroxy-6-methoxy-3,3-dimethyl-2,3-dihydroinden-1-one
    • Inchi: 1S/C12H14O3/c1-12(2)6-10(14)7-4-11(15-3)9(13)5-8(7)12/h4-5,13H,6H2,1-3H3
    • InChI Key: HTFMEKCSJRODCZ-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C(=CC=2C(C)(C)C1)O)OC

Computed Properties

  • Exact Mass: 206.094294304g/mol
  • Monoisotopic Mass: 206.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 46.5Ų

1H-Inden-1-one, 2,3-dihydro-5-hydroxy-6-methoxy-3,3-dimethyl- Related Literature

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